Cas no 13180-39-7 (Isoquinoline,1,3,4,5,6,7,8-heptafluoro-)

13180-39-7 structure

Product Name:Isoquinoline,1,3,4,5,6,7,8-heptafluoro-

CAS No:13180-39-7

MF:C₉F₇N

MW:255.091826438904

CID:170231

PubChem ID:139407

Update Time:2025-04-19

Isoquinoline,1,3,4,5,6,7,8-heptafluoro- Chemical and Physical Properties

- Isoquinoline,1,3,4,5,6,7,8-heptafluoro-
- Isoquinoline, heptafluoro-
- 1,3,4,5,6,7,8-heptafluoroisoquinoline,isoquinoline
- Perfluoroisoquinoline
- SCHEMBL4313674
- DTXSID10927350
- 13180-39-7
- Isoquinoline,heptafluoro-
- Heptafluoroisoquinoline
- Inchi： 1S/C9F7N/c10-3-1-2(4(11)7(14)6(3)13)8(15)17-9(16)5(1)12
- InChI Key： XQRRSUIMAAZUTJ-UHFFFAOYSA-N
- SMILES： FC1=C(C(=C(C2C(=NC(=C(C=21)F)F)F)F)F)F

1. Polyfluoroheterocyclic compounds. Part VIII. Nucleophilic substitution in heptafluoro-quinoline and -isoquinoline

R. D. Chambers,M. Hole,W. K. R. Musgrave,R. A. Storey,B. Iddon J. Chem. Soc. C 1966 2331
2. Polyfluoroheterocyclic compounds. Part XVIII. Reactions of heptafluoro-quinoline and -isoquinoline and pentafluoropyridine with hydrogen halides

R. D. Chambers,M. Hole,W. K. R. Musgrave,J. G. Thorpe J. Chem. Soc. C 1971 61
3. Polyfluoroheterocyclic compounds. Part IX. Tautomerism in polyfluorohydroxy-quinolines and -isoquinolines

R. D. Chambers,M. Hole,W. K. R. Musgrave,R. A. Storey J. Chem. Soc. C 1967 53
4. Remarkable orientational effects in the displacement of the fluorine from heptafluoro-isoquinoline and -quinoline towards sulfur nucleophiles. Further reactions with oxygen nucleophiles

Gerald M. Brooke,Richard D. Chambers,Christopher J. Drury,Michael J. Bower J. Chem. Soc. Perkin Trans. 1 1993 2201
5. Polyfluoroheterocyclic compounds. Part VII. Heptafluoro-quinoline and -isoquinoline

R. D. Chambers,M. Hole,B. Iddon,W. K. R. Musgrave,R. A. Storey J. Chem. Soc. C 1966 2328